Cas no 1262004-64-7 (5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol)

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol is a specialized aromatic compound featuring a methylsulfonylphenyl group and a trifluoromethoxy-substituted phenol moiety. Its unique structure imparts advantageous properties, including enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The methylsulfonyl group contributes to electron-withdrawing effects, while the trifluoromethoxy substituent improves lipophilicity and metabolic resistance. This compound is particularly useful as an intermediate in synthesizing bioactive molecules, where its structural motifs can influence binding affinity and selectivity. Its well-defined chemical profile ensures consistency in applications requiring precise molecular modifications. Suitable for controlled reactions, it offers researchers a reliable building block for developing novel compounds with potential therapeutic or agricultural applications.

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol structure

1262004-64-7 structure

Product Name:5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol

CAS No:1262004-64-7

MF:C₁₄H₁₁F₃O₄S

MW:332.294953584671

MDL:MFCD18316430

CID:2768826

PubChem ID:53222153

Update Time:2025-05-28

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

- 5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%
- 1262004-64-7
- 4'-(Methanesulfonyl)-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
- DTXSID00686727
- MFCD18316430
- 5-(4-METHYLSULFONYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
- 5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol
- MDL： MFCD18316430
- Inchi： 1S/C14H11F3O4S/c1-22(19,20)13-4-2-9(3-5-13)10-6-11(18)8-12(7-10)21-14(15,16)17/h2-8,18H,1H3
- InChI Key： UNYANWZOPUSBHW-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)C1C=C(C=C(C=1)OC(F)(F)F)O)(=O)=O

Computed Properties

Exact Mass: 332.03301449Da
Monoisotopic Mass: 332.03301449Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 463
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 72Å²

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322638-5 g	5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%; .	1262004-64-7	95%	5 g	€1,159.00	2023-07-19
abcr	AB322638-5g	5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%; .	1262004-64-7	95%	5g	€1159.00	2025-04-21

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993

1262004-64-7 (5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol) Related Products

Recommended suppliers

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk